Cas no 1187928-47-7 (octahydropyrrolo1,2-apiperazine dihydrochloride)

• Product Name: octahydropyrrolo1,2-apiperazine dihydrochloride
• CAS No: 1187928-47-7
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD11858494
• CID: 1081789
• PubChem ID: 18436917
• Update Time: 2025-07-21

octahydropyrrolo1,2-apiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• 1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• Octahydro-pyrrolo[1,2-a]pyrazine dihydrochloride
• octahydropyrrolo1,2-apiperazine dihydrochloride
• AS-36090
• EN300-295525
• 1,4-Diazabicyclo[4.3.0]nonane diHCl
• SB30610
• 1187928-47-7
• AKOS022175754
• DB-361497
• OCTAHYDROPYRROLO[1,2-A]PYRAZINE 2HCL
• A910789
• SCHEMBL3635377
• A801978
• CS-0140941
• MFCD11858494
• SB31210
• A834402
• (8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• MFCD10686861
• OCTAHYDROPYRROLO[1,2-A]PIPERAZINE DIHYDROCHLORIDE
• (S)-Octahydro-pyrrolo[1,2-a]pyrazine dihydrochloride
• Octahydropyrrolo[1,2-a]pyrazine DiHCl
• Octahydropyrrolo[1,2-a]pyrazinedihydrochloride
• 1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrochloride
• SY097065

• MDL： MFCD11858494
• Inchi： 1S/C7H14N2.2ClH/c1-2-7-6-8-3-5-9(7)4-1;;/h7-8H,1-6H2;2*1H
• InChI Key： JHDWGEOMYLXPIY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCNCC1CCC2

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

octahydropyrrolo1,2-apiperazine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on octahydropyrrolo1,2-apiperazine dihydrochloride

Octahydropyrrolo[1,2-a]piperazine Dihydrochloride: A Comprehensive Overview

Octahydropyrrolo[1,2-a]piperazine dihydrochloride, also known by its CAS number 1187928-47-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolo[1,2-a]piperazine, a bicyclic structure that has garnered attention due to its potential applications in drug design and development. The octahydropyrrolo[1,2-a]piperazine dihydrochloride structure is characterized by a unique combination of saturated and unsaturated rings, which contributes to its versatile chemical properties.

Recent studies have highlighted the importance of octahydropyrrolo[1,2-a]piperazine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of these compounds as inhibitors of various enzymes and receptors involved in disease pathways. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it more amenable for pharmaceutical applications.

The synthesis of octahydropyrrolo[1,2-a]piperazine dihydrochloride involves a multi-step process that typically begins with the preparation of the parent pyrrolo[1,2-a]piperazine structure. This is followed by hydrogenation to achieve the octahydro form, which is then converted into the dihydrochloride salt through protonation. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used, but the overall goal remains to produce a compound with optimal pharmacokinetic properties.

In terms of pharmacological activity, octahydropyrrolo[1,2-a]piperazine dihydrochloride has shown promise in preclinical studies as a potential modulator of ion channels and neurotransmitter systems. For example, studies have demonstrated its ability to interact with voltage-gated sodium channels, which are critical targets for anti-epileptic and pain management drugs. Additionally, this compound has exhibited activity against certain G-protein coupled receptors (GPCRs), further underscoring its potential as a lead molecule in drug discovery.

One area where octahydropyrrolo[1,2-a]piperazine derivatives have shown particular promise is in the treatment of neurological disorders. Given their ability to modulate neurotransmitter systems, these compounds are being investigated for their potential role in treating conditions such as epilepsy, anxiety disorders, and chronic pain. Recent research has also explored their potential as adjunctive therapies in combination with other medications to enhance efficacy and reduce side effects.

Another emerging application of octahydropyrrolo[1,2-a]piperazine dihydrochloride lies in its use as a building block for more complex molecular architectures. By incorporating this structure into larger molecules or conjugates, chemists can create compounds with enhanced selectivity and bioavailability. This approach has been particularly valuable in the development of targeted therapies for cancer and other diseases where precise drug delivery is crucial.

From an analytical standpoint, the characterization of octahydropyrrolo[1,2-a]piperazine dihydrochloride relies on a combination of spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These methods allow researchers to confirm the compound's molecular structure and purity. Additionally, computational modeling tools are increasingly being used to predict the compound's pharmacokinetic properties and optimize its design for specific therapeutic applications.

Looking ahead, the continued exploration of octahydropyrrolo[1,2-a]piperazine derivatives holds great promise for advancing our understanding of complex biological systems and developing innovative treatments for various diseases. As research in this area progresses, it is likely that new insights into the compound's mechanism of action will emerge, further solidifying its role in modern drug discovery.

Conclusion

In summary

, octahydropyrrolo[1,2-a]piperazine dihydrochloride represents a valuable addition to the arsenal of tools available for drug development. Its unique chemical properties and diverse range of applications make it an area of ongoing interest for researchers across multiple disciplines.